molecular formula C14H18N2O B6218663 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole CAS No. 2483829-58-7

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole

Cat. No. B6218663
CAS RN: 2483829-58-7
M. Wt: 230.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole (MMAI) is a novel indole alkaloid isolated from the leaves of the plant Mitragyna speciosa, commonly known as kratom. Kratom is a tropical evergreen tree native to Southeast Asia, and is traditionally used as a folk medicine in the region. MMAI is the primary active compound of kratom, and its pharmacological effects are still under investigation.

Scientific Research Applications

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole has been the subject of numerous scientific studies, with research focusing on its pharmacological effects, mechanism of action, and potential therapeutic applications. In particular, it has been studied for its potential as a treatment for opioid addiction and as an analgesic, as well as for its anti-inflammatory and anti-microbial properties. It has also been studied for its potential as an antidepressant and anxiolytic agent, and for its ability to modulate the immune system.

Mechanism of Action

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole acts primarily as an agonist at the µ-opioid receptor (MOR), and has been shown to have affinity for other receptors including the δ-opioid receptor (DOR) and the kappa-opioid receptor (KOR). It also binds to the serotonin 5-HT2A and 5-HT7 receptors, as well as the noradrenaline α2A receptor and the dopamine D2 receptor. In addition, it has been shown to inhibit the enzyme monoamine oxidase (MAO), which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole has been shown to produce a range of biochemical and physiological effects. In animal studies, it has been shown to produce analgesic, anti-inflammatory, and anti-microbial effects. It has also been shown to produce anxiolytic and antidepressant effects, as well as to modulate the immune system. In addition, it has been shown to have neuroprotective and neuroregenerative effects, and to reduce the symptoms of opioid withdrawal.

Advantages and Limitations for Lab Experiments

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and is relatively stable in solution. It is also relatively non-toxic, and has been shown to have a wide range of pharmacological effects. However, there are some limitations. It is a relatively new compound, and there is still much to be learned about its pharmacology and mechanism of action. In addition, it is not widely available, and is difficult to obtain in large quantities.

Future Directions

The potential therapeutic applications of 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole are still being explored. Future research should focus on further elucidating its mechanism of action and pharmacological effects, and on exploring its potential as a treatment for various diseases and disorders. In particular, further research should focus on its potential as a treatment for opioid addiction, as an analgesic, and as an antidepressant and anxiolytic agent. In addition, further research should focus on its potential as an anti-inflammatory and anti-microbial agent, as well as its ability to modulate the immune system. Finally, further research should focus on its potential as a neuroprotective and neuroregenerative agent.

Synthesis Methods

8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole is synthesized from the precursor indole-3-acetic acid (IAA) through a series of chemical reactions. The synthesis of 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole begins with the condensation of IAA with ethyl acetoacetate to form an intermediate called ethyl-3-methyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylate (EMIC). EMIC is then cyclized with hydrazine hydrate to form the intermediate indole-3-ylmethyl-2-hydrazinocarboxylate (IHC). IHC is then oxidized with hydrogen peroxide to form the final product 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole (8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole involves the condensation of 2-methyl-1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid with 4-methoxyaniline, followed by cyclization and reduction steps.", "Starting Materials": [ "2-methyl-1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid", "4-methoxyaniline", "Sodium triacetoxyborohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid (1.0 g) and 4-methoxyaniline (1.2 g) in acetic acid (10 mL) and stir at room temperature for 2 hours.", "Step 2: Add sodium hydroxide (1 M) dropwise until the pH reaches 9-10.", "Step 3: Heat the reaction mixture at 80°C for 4 hours to promote cyclization.", "Step 4: Cool the reaction mixture to room temperature and add sodium triacetoxyborohydride (1.5 g) in small portions.", "Step 5: Stir the reaction mixture at room temperature for 2 hours.", "Step 6: Quench the reaction by adding water (20 mL) and stirring for 30 minutes.", "Step 7: Extract the product with ethyl acetate (3 x 20 mL).", "Step 8: Combine the organic layers and wash with water (20 mL).", "Step 9: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 10: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 11: Purify the crude product by column chromatography using methanol and ethyl acetate as eluents to obtain the final product, 8-methoxy-3-methyl-1H,2H,3H,4H,5H,6H-azepino[4,5-b]indole." ] }

CAS RN

2483829-58-7

Molecular Formula

C14H18N2O

Molecular Weight

230.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.